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Compound of Interest
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Compound Name:
2,5-dicarboxylate

Cat. No.: B186528

A Technical Guide to Dimethyl 3,4-
dihydroxythiophene-2,5-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of
Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate. It includes a summary of its key
physicochemical characteristics, a detailed experimental protocol for its likely synthesis based
on related compounds, and a discussion of its potential applications. This document is intended
to serve as a valuable resource for researchers, chemists, and professionals involved in drug
discovery and materials science.

Chemical Properties

Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate is a thiophene derivative with the
chemical formula CsHsOsS.[1] Its core structure consists of a five-membered thiophene ring
substituted with two hydroxyl groups at the 3 and 4 positions and two methyl carboxylate
groups at the 2 and 5 positions.

Table 1: Physicochemical Properties of Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate
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Property Value Reference
Dimethyl 3,4-

IUPAC Name dihydroxythiophene-2,5- [2]
dicarboxylate
3,4-Dihydroxy-thiophene-2,5-

Synonyms ) ) o [1]
dicarboxylic acid dimethyl ester

CAS Number 58416-04-9 [1]I3]

Molecular Formula CsHsOs6S [1]

Molecular Weight 232.21 g/mol [2]

Appearance Solid

Purity min 98% (GC) [4]
ZZVINKJCOXPIKL-

InChl Key [2]
UHFFFAOYSA-N
COC(=0)C1=C(0)C(0)=C(S1

SMILES (=0) (O)C(0)=C(s1) 2]
C(=0)0oC
Keep in a dark place, sealed in

Storage
dry, room temperature.

Synthesis

While a specific, detailed experimental protocol for the synthesis of Dimethyl 3,4-

dihydroxythiophene-2,5-dicarboxylate is not readily available in the searched literature, a

likely synthetic route can be inferred from the well-documented synthesis of its diethyl analog,

Diethyl 3,4-dihydroxythiophene-2,5-dicarboxylate.[5][6] The proposed method involves a

condensation reaction.

Proposed Experimental Protocol: Synthesis of Dimethyl
3,4-dihydroxythiophene-2,5-dicarboxylate

This protocol is adapted from the synthesis of the diethyl ester.[5]
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Materials:

Dimethyl thiodiglycolate
Dimethyl oxalate
Sodium methoxide
Methanol

Hydrochloric acid

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a dropping
funnel, dissolve dimethyl thiodiglycolate and dimethyl oxalate in methanol. Cool the mixture
to 0-5 °C in an ice bath.

Base Addition: Slowly add a solution of sodium methoxide in methanol to the cooled reaction
mixture, maintaining the temperature below 10 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours. The reaction progress can be monitored by thin-layer
chromatography (TLC).

Workup: Upon completion, neutralize the reaction mixture with hydrochloric acid. The
precipitated product, the disodium salt of Dimethyl 3,4-dihydroxythiophene-2,5-
dicarboxylate, can be collected by filtration.

Purification: The crude product can be further purified by recrystallization from a suitable
solvent system.
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Starting Materials

Sodium methoxide in Methanol
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Dimethyl oxalate {(0-5 °C to Room Temp) g Neutralization with HCI Filtration Recrystallization gmm g 2,5-dicarboxylate
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Click to download full resolution via product page
Proposed synthesis workflow for Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate.

Applications and Potential Biological Activity

Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate serves as a valuable intermediate in
organic synthesis. It is particularly useful as a reactant in Curtius-like rearrangement reactions
for the synthesis of 2,5-diamide-substituted five-membered heterocycles, including those based
on thiophene, pyrrole, and furan ring systems.[3][7]

While no specific biological activities have been reported for Dimethyl 3,4-
dihydroxythiophene-2,5-dicarboxylate itself, the broader class of thiophene derivatives is
known to exhibit a wide range of pharmacological properties. Thiophenes are key components
in a variety of approved drugs, including anti-inflammatory agents, diuretics, and anticancer
drugs.[8][9] Research on related diethyl 2,5-diaminothiophene-3,4-dicarboxylate derivatives
has demonstrated potent anticancer and antimicrobial activities.[10] This suggests that
Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate and its derivatives could be promising
candidates for further investigation in drug discovery programs. The thiophene scaffold is
recognized for its role in various biological actions, including antimicrobial, antiviral, anti-
inflammatory, and cytotoxic effects.[8][9]
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Spectral Data

Detailed spectral data such as *H NMR, 3C NMR, IR, and mass spectrometry would be
essential for the complete characterization of Dimethyl 3,4-dihydroxythiophene-2,5-
dicarboxylate. While specific spectra for this compound were not found in the initial search,
commercial suppliers indicate the availability of such data upon request.[11] For the related
diethyl ester, *H NMR, IR, and mass spectrometry data are available and can serve as a
reference.[12]

Conclusion

Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate is a key chemical intermediate with
established utility in the synthesis of complex heterocyclic compounds. Its chemical properties
are well-defined, and a reliable synthesis route can be proposed based on established
methods for analogous compounds. Given the known biological activities of the broader
thiophene class of molecules, this compound and its derivatives represent a promising area for
future research and development in medicinal chemistry and materials science. Further
investigation into its biological profile is warranted to explore its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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